Cas no 60065-05-6 (α,α-Trehalose hepta-O-(Trimethylsilyl))

• Product Name: α,α-Trehalose hepta-O-(Trimethylsilyl)
• CAS No: 60065-05-6
• MF: C₃₃H₇₈O₁₁Si₇
• MW: 847.564338207245
• CID: 4756470
• Update Time: 2023-11-22

α,α-Trehalose hepta-O-(Trimethylsilyl) Chemical and Physical Properties

Names and Identifiers

• 2-O,3-O,4-O-Tris(trimethylsilyl)-alpha-D-glucopyranosyl 2-O,3-O,4-O,6-O-tetrakis(trimethylsilyl)-alpha-D-glucopyranoside
• α,α-Trehalose hepta-O-(Trimethylsilyl)

• Inchi： 1S/C33H78O11Si7/c1-45(2,3)35-23-25-27(40-47(7,8)9)29(42-49(13,14)15)31(44-51(19,20)21)33(37-25)38-32-30(43-50(16,17)18)28(41-48(10,11)12)26(24(22-34)36-32)39-46(4,5)6/h24-34H,22-23H2,1-21H3/t24-,25-,26-,27-,28+,29+,30-,31-,32-,33-/m1/s1
• InChI Key： UKHUTQREQAFREY-RCQOQWBPSA-N
• SMILES： [Si](C)(C)(C)O[C@H]1[C@@H]([C@@H](CO[Si](C)(C)C)O[C@@H]([C@@H]1O[Si](C)(C)C)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 846.392899g/mol
• Monoisotopic Mass: 846.392899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 18
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 847.6g/mol
• Topological Polar Surface Area: 113